Cas no 866018-05-5 (3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline)

• Product name: 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline
• CAS No: 866018-05-5
• MF: C₁₃H₁₀IN₃
• MW: 335.143074512482
• MDL: MFCD03305713
• CID: 718823
• PubChem ID: 1477842

3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline
• 3-(6-IODO-IMIDAZO[1,2-A]PYRIDIN-2-YL)PHENYLAMINE,
• Benzenamine,3-(6-iodoimidazo[1,2-a]pyridin-2-yl)-
• 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)benzenamine (ACI)
• 3-(6-IODO-IMIDAZO[1,2-A]PYRIDIN-2-YL)-PHENYLAMINE
• C13H10IN3
• 4T-0607
• 3-{6-iodoimidazo[1,2-a]pyridin-2-yl}aniline
• 3-(6-Iodo-imidazo[1,2-a]pyridin-2-yl)phenylamine
• Benzenamine, 3-(6-iodoimidazo[1,2-a]pyridin-2- yl)-
• DTXSID50363132
• CS-0456655
• 866018-05-5
• AB13986
• AKOS005093581
• E80352
• MFCD03305713

• MDL： MFCD03305713
• Inchi： 1S/C13H10IN3/c14-10-4-5-13-16-12(8-17(13)7-10)9-2-1-3-11(15)6-9/h1-8H,15H2
• InChI Key： YZDTWKXEIVZCKC-UHFFFAOYSA-N
• SMILES： IC1=CN2C(=NC(C3C=C(N)C=CC=3)=C2)C=C1

Computed Properties

• Exact Mass: 334.99200
• Monoisotopic Mass: 334.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 43.32000
• LogP: 3.76930

Additional information on 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline

3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline: A Comprehensive Overview

The compound with CAS No. 866018-05-5, commonly referred to as 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and materials science. The imidazo[1,2-a]pyridine core of this molecule is a heterocyclic structure that has been extensively studied for its versatile reactivity and ability to participate in various chemical transformations. The presence of the iodo group at the 6-position further enhances its functional versatility, making it a valuable building block in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline through a variety of routes. One such approach involves the palladium-catalyzed coupling reactions, which have proven to be highly effective in constructing the imidazo[1,2-a]pyridine framework. These methods not only offer high yields but also allow for precise control over the regiochemistry of the product. The incorporation of the aniline moiety further expands the functional group diversity of this compound, making it suitable for a wide range of applications.

The structural uniqueness of 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline has led to its exploration in various research domains. In pharmacology, this compound has been investigated as a potential lead molecule for drug development. Its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been highlighted in recent studies. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential utility in anticancer therapy.

In addition to its pharmacological applications, 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline has also found relevance in materials science. The heterocyclic core of this molecule is known to exhibit interesting electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its electronic characteristics contribute to enhanced device performance.

The synthesis and characterization of 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline have been detailed in numerous scientific publications. These studies emphasize the importance of understanding the relationship between molecular structure and function. For example, researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the identity and purity of this compound. Additionally, computational methods like density functional theory (DFT) have been utilized to predict its electronic properties and reactivity.

One area of growing interest is the study of 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline in medicinal chemistry. Its ability to act as a scaffold for drug design has been underscored by recent findings that highlight its potential as an inhibitor of enzyme targets associated with neurodegenerative diseases such as Alzheimer's disease. The iodine substituent at the 6-position plays a crucial role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for further preclinical evaluation.

The development of efficient synthetic routes for 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline has also been a focus of recent research efforts. For instance, chemists have explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the production process. These methods not only enhance reaction efficiency but also reduce environmental impact by minimizing waste generation.

In conclusion, 3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline stands out as a versatile chemical entity with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry